Cas no 7252-86-0 (Benzene,1-(1,1-dimethylethyl)-4-)

Benzene,1-(1,1-dimethylethyl)-4- structure
7252-86-0 structure
Product name:Benzene,1-(1,1-dimethylethyl)-4-
CAS No:7252-86-0
MF:C11H16S
MW:180.30974
MDL:MFCD00096206
CID:93556
PubChem ID:138968

Benzene,1-(1,1-dimethylethyl)-4- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(1,1-dimethylethyl)-4-
    • 1-tert-butyl-4-methylsulfanylbenzene
    • 4-tert-butylphenyl methyl sulfide
    • 4-tert-butylthioanisole
    • Benzene,1-(1,1-dimethylethyl)-4-(methylthio)
    • methyl 4-tert-butylphenyl sulfide
    • p-tert-Butylthioanisole
    • Sulfide,p-tert-butylphenyl methyl (7CI,8CI)
    • p-tert-Butylphenyl methyl sulfide
    • 7252-86-0
    • 1-tert-butyl-4-(methylthio)benzene
    • DTXSID20222848
    • SCHEMBL799910
    • AKOS006242733
    • p-t-butylphenyl methyl sulfide
    • Benzene, 1-(1,1-dimethylethyl)-4-(methylthio)-
    • Benzene,1-(1,1-dimethylethyl)-4-(methylthio)-
    • NSC-73892
    • NSC73892
    • 1-TERT-BUTYL-4-(METHYLSULFANYL)BENZENE
    • NSC 73892
    • C11H16S
    • MDL: MFCD00096206
    • Inchi: 1S/C11H16S/c1-11(2,3)9-5-7-10(12-4)8-6-9/h5-8H,1-4H3
    • InChI Key: JNMLIYFMOVEXEV-UHFFFAOYSA-N
    • SMILES: CC(C)(C)C1=CC=C(C=C1)SC

Computed Properties

  • Exact Mass: 180.09700
  • Monoisotopic Mass: 180.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.3A^2
  • XLogP3: 4.2

Experimental Properties

  • Density: 0.96
  • Boiling Point: 247.3 °C at 760 mmHg
  • Flash Point: 101.5 °C
  • Refractive Index: 1.534
  • PSA: 25.30000
  • LogP: 3.70600

Benzene,1-(1,1-dimethylethyl)-4- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB435360-5 g
4-tert-Butylphenyl methyl sulfide
7252-86-0
5g
€1373.40 2023-06-16
abcr
AB435360-1 g
4-tert-Butylphenyl methyl sulfide
7252-86-0
1g
€594.40 2023-06-16
abcr
AB435360-5g
4-tert-Butylphenyl methyl sulfide
7252-86-0
5g
€1373.40 2023-09-04
Ambeed
A154163-5g
Benzene,1-(1,1-dimethylethyl)-4-(methylthio)
7252-86-0 97%
5g
$2958.0 2024-08-02
abcr
AB435360-500mg
4-tert-Butylphenyl methyl sulfide; .
7252-86-0
500mg
€901.70 2025-02-20
abcr
AB435360-1g
4-tert-Butylphenyl methyl sulfide; .
7252-86-0
1g
€1240.90 2025-02-20
abcr
AB435360-250mg
4-tert-Butylphenyl methyl sulfide; .
7252-86-0
250mg
€647.50 2025-02-20
A2B Chem LLC
AC86121-1g
Benzene, 1-(1,1-dimethylethyl)-4-(methylthio)-
7252-86-0 97%
1g
$1205.00 2024-04-19
A2B Chem LLC
AC86121-5g
Benzene, 1-(1,1-dimethylethyl)-4-(methylthio)-
7252-86-0 97%
5g
$2831.00 2024-04-19

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Amadis Chemical Company Limited
(CAS:7252-86-0)Benzene,1-(1,1-dimethylethyl)-4-
A1196316
Purity:99%
Quantity:5g
Price ($):2662.0